Cas no 1798018-18-4 (1-(morpholin-4-yl)-2-{4-[2-(2-phenyl-1H-imidazol-1-yl)ethyl]piperazin-1-yl}ethan-1-one)

• Product Name: 1-(morpholin-4-yl)-2-{4-[2-(2-phenyl-1H-imidazol-1-yl)ethyl]piperazin-1-yl}ethan-1-one
• CAS No: 1798018-18-4
• MF: C₂₁H₂₉N₅O₂
• MW: 383.48726439476
• CID: 5373850
• Update Time: 2025-06-30

1-(morpholin-4-yl)-2-{4-[2-(2-phenyl-1H-imidazol-1-yl)ethyl]piperazin-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-morpholin-4-yl-2-[4-[2-(2-phenylimidazol-1-yl)ethyl]piperazin-1-yl]ethanone
• Ethanone, 1-(4-morpholinyl)-2-[4-[2-(2-phenyl-1H-imidazol-1-yl)ethyl]-1-piperazinyl]-
• 1-(morpholin-4-yl)-2-{4-[2-(2-phenyl-1H-imidazol-1-yl)ethyl]piperazin-1-yl}ethan-1-one

• Inchi： 1S/C21H29N5O2/c27-20(25-14-16-28-17-15-25)18-24-10-8-23(9-11-24)12-13-26-7-6-22-21(26)19-4-2-1-3-5-19/h1-7H,8-18H2
• InChI Key： GQJALLNDQCRWBU-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCOCC1)CN1CCN(CCN2C(C3=CC=CC=C3)=NC=C2)CC1

Additional information on 1-(morpholin-4-yl)-2-{4-[2-(2-phenyl-1H-imidazol-1-yl)ethyl]piperazin-1-yl}ethan-1-one

Compound CAS No. 1798018-18-4: 1-(Morpholin-4-yl)-2-{4-[2-(2-phenyl-1H-imidazol-1-yl)ethyl]piperazin-1-yl}ethan-1-one

The compound CAS No. 1798018-18-4, also known as 1-(Morpholin-4-yl)-2-{4-[2-(2-phenyl-1H-imidazol-1-yl)ethyl]piperazin-1-yl}ethan-1-one, is a highly specialized organic molecule with significant potential in the field of pharmaceutical research. This compound has garnered attention due to its unique structural features and promising pharmacological properties. The molecule incorporates a morpholine ring, a piperazine moiety, and a benzene-fused imidazole group, which collectively contribute to its diverse biological activities.

Recent studies have highlighted the importance of morpholine-containing compounds in modulating various cellular pathways, particularly in the context of central nervous system (CNS) disorders. The morpholine ring in this compound serves as a key structural element, facilitating interactions with target proteins and enzymes. Additionally, the piperazine moiety enhances the molecule's ability to penetrate biological membranes, making it an attractive candidate for drug delivery systems.

The presence of a benzene-fused imidazole group introduces additional functional diversity to the molecule. Imidazole derivatives are well-known for their anti-inflammatory and antioxidant properties, which have been extensively explored in recent clinical trials. This specific compound has shown potential in mitigating neuroinflammation, a condition closely associated with neurodegenerative diseases such as Alzheimer's and Parkinson's.

From a synthetic perspective, the construction of CAS No. 1798018-18-4 involves a multi-step process that integrates advanced organic chemistry techniques. The synthesis begins with the preparation of the morpholine derivative, followed by the coupling of the piperazine intermediate. The final step involves the incorporation of the benzene-fused imidazole group, ensuring precise control over stereochemistry and regioselectivity.

Emerging research has also focused on the bioavailability and metabolism of this compound. Preclinical studies indicate that it exhibits favorable pharmacokinetic profiles, with efficient absorption and minimal toxicity in experimental models. These findings underscore its potential as a lead compound for developing novel therapeutic agents targeting CNS disorders.

In conclusion, CAS No. 1798018_4 represents a cutting-edge advancement in medicinal chemistry, offering a unique combination of structural complexity and biological activity. Its modular design allows for further optimization, paving the way for innovative treatments in neurology and related fields.